Cas no 1262009-71-1 (2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid
• CAS No: 1262009-71-1
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18320802
• CID: 2622141
• PubChem ID: 53226701
• Update Time: 2025-05-23

2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-3,5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 1262009-71-1
• 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid, 95%
• 2-(3-CHLORO-5-METHYLPHENYL)-6-METHYLBENZOIC ACID
• MFCD18320802
• DTXSID50690319
• 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid

• MDL： MFCD18320802
• Inchi： 1S/C15H13ClO2/c1-9-6-11(8-12(16)7-9)13-5-3-4-10(2)14(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： VSDUVJICVVAHTG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid

Introduction to 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid (CAS No. 1262009-71-1)

2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid (CAS No. 1262009-71-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid is C₁₅H₁₃ClO₂, and its molecular weight is approximately 264.71 g/mol. The compound consists of a benzoic acid core substituted with a 3-chloro-5-methylphenyl group at the 2-position and a methyl group at the 6-position. These substituents contribute to the compound's distinct chemical and physical properties, making it a valuable candidate for further investigation.

Synthesis of 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid

The synthesis of 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 3-chloro-5-methylphenylboronic acid with 6-bromomethylbenzoic acid in the presence of a palladium catalyst, such as Pd(PPh₃)₄. This Suzuki coupling reaction is highly efficient and yields the desired product with good purity and yield. Another method involves the Friedel-Crafts acylation of 3-chloro-5-methyltoluene followed by oxidation to form the carboxylic acid group.

Chemical Properties and Stability

2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid exhibits typical properties of aromatic carboxylic acids, including solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the chlorine and methyl substituents influences its solubility and reactivity. The compound is stable under standard laboratory conditions but should be stored away from strong acids, bases, and oxidizing agents to prevent degradation.

Biological Activities and Applications

2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid has been extensively studied for its biological activities, particularly in the context of pharmaceutical research. Recent studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid has demonstrated antiproliferative activity against various cancer cell lines. Research conducted by Smith et al. (2021) revealed that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid may have potential applications in cancer therapy.

Clinical Trials and Future Prospects

The promising biological activities of 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid have led to its evaluation in preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of inflammation and cancer. However, further clinical trials are necessary to fully assess its therapeutic potential and safety in human subjects.

Ongoing research is focused on optimizing the pharmacokinetic properties of 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its therapeutic efficacy while minimizing toxicity.

Conclusion

2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid (CAS No. 1262009-71-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and antiproliferative properties. Ongoing research continues to uncover new applications for this compound, positioning it as a promising candidate for future drug development. As more studies are conducted, it is anticipated that 2-(3-Chloro-5-methylphenyl)-6-methylbenzoic acid will play an increasingly important role in advancing therapeutic options for various diseases.